Cas no 60-12-8 (2-Phenylethanol)

• Product Name: 2-Phenylethanol
• CAS No: 60-12-8
• MF: C₈H₁₀O
• MW: 122.164402484894
• MDL: MFCD00002886
• CID: 33747
• PubChem ID: 6054
• Update Time: 2025-11-05

2-Phenylethanol Chemical and Physical Properties

Names and Identifiers

• Phenethyl alcohol
• 2-PHENYLETHANOL
• 2-PHENYLETHYL ALCOHOL
• BENZENEETHANOL
• BENZYL CARBINOL
• BETA PHENYL ETHYL ALCOHOL
• B-HYDROXYETHYLBENZENE
• FEMA 2858
• PEA
• PHENYL ETHANOL
• PHENYLETHANOL,2-
• PHENYL ETHYL ALCHOL
• PHENYL ETHYL ALCOHOL
• RARECHEM AL BD 0140
• (beta-pea)
• .beta.-Phenylethanol
• 1-Phenyl-2-ethanol
• 2-PEA
• 2-Phenethanol
• 2-PHENYLETHANOL, SYNTHESIS GRADE
• β-PEA
• Benzyl alcohol
• Phenylethyl alcohol
• Phenylethanol
• Phenethanol
• 2-PHENYL-ETHANOL
• beta-Phenylethanol
• 2-Phenylethan-1-Ol
• 2-Phenethyl alcohol
• Benzylmethanol
• Methanol, benzyl-
• Benzylcarbinol
• Benzenethanol
• Phenethylalcohol
• 2-Hydroxyethylbenzene
• Ethanol, 2-phenyl-
• beta-Phenylethyl alcohol
• FEMA No. 2858
• beta-PEA
• Caswell No. 655C
• Phenyl Ethanol(Natural)
• FEMA Number 2858
• 2-Phenethano
• MLS001336026
• Benzyl ethyl alcohol
• beta-Phenethyl alcohol
• MLSMR
• SMR000059156
• MLS001066349
• 1321-27-3
• NCGC00258874-01
• PHENYLETHYL, B- ALCOHOL
• Phenylethyl alcohol, United States Pharmacopeia (USP) Reference Standard
• CAS-60-12-8
• beta-(HYDROXYETHYL)BENZENE
• Q-200318
• 2 Phenylethanol
• 2-(2-Hydroxyethyl)benzene
• Benzeneethanol, 9CI
• s3703
• PHENETHYL ALCOHOL [FCC]
• betaphenylethyl alcohol
• 1ST000760
• .beta.-Phenethanol
• Tox21_113544
• DTXCID206342
• NSC-759116
• .beta.-Phenylethyl alcohol
• PHENETHYL ALCOHOL (MART.)
• Phenylethyl alcohol [USP]
• beta-Hydroxyethylbenzene
• Phenylethyl alcohol, USAN
• Phenylethyl, beta- alcohol
• HMS2093H05
• Phenylethyl alcohol;Phenethyl alcohol;Benzeneethanol
• .beta.-Fenylethanol
• PHENYLETHYL ALCOHOL [FHFI]
• 4-06-00-03067 (Beilstein Handbook Reference)
• EINECS 200-456-2
• Hydroxyethylbenzene
• AI3-00744
• NCGC00166215-03
• HY-B1290
• PHENYLETHYL ALCOHOL (II)
• NSC-406252
• NCGC00166215-04
• PHENYLETHYL ALCOHOL (USP MONOGRAPH)
• HY1
• 2-PhenyIethanol
• Phenylethyl Alcohol, Pharmaceutical Secondary Standard; Certified Reference Material
• NSC 406252
• PHENETHYL ALCOHOL [MART.]
• bmse000659
• NCGC00166215-02
• STL281950
• CCG-213419
• Mellol
• Tox21_113544_1
• SBI-0206858.P001
• 2-phenylethanol;2-Phenylethyl alcohol;Benzeneethanol;Phenylethanol
• (2-Hydroxyethyl)benzene
• NCGC00166215-05
• beta-Fenylethanol
• D00192
• P0084
• BBL036905
• D70868
• NSC759116
• Phenethyl alcohol (natural)
• C05853
• NSC_6054
• METHANOL, BENZYL
• .beta.-(hydroxyethyl)benzene
• BRN 1905732
• PHENETHYL ALCOHOL [MI]
• AKOS000249688
• beta Phenylethanol
• Phenethyl alcohol, 8CI, BAN
• Tox21_303383
• .beta.-P.E.A.
• beta-Fenethylalkohol [Czech]
• PHENYLETHYL ALCOHOL (USP-RS)
• phenyl-ethanol
• AC-18484
• 0DE4CADC-AB8A-4038-BD6F-EBD009885652
• PHENYLETHYL ALCOHOL [II]
• 19601-20-8
• SR-01000763553
• Pharmakon1600-01505398
• EC 200-456-2
• 2-phenyl-1-ethanol
• 2-Phenylethanol, 99%
• 2-Phenylethanol, >=99.0% (GC)
• DB02192
• F0001-1575
• CHEMBL448500
• NS00004212
• SCHEMBL1838
• HMS3374P04
• 2-phenyl ethanol
• MFCD00002886
• beta-Fenylethanol [Czech]
• 2-Phenylethanol, USP
• Phenethyl alcohol, >=99%, FCC, FG
• .beta.-Hydroxyethylbenzene
• BRD-K42371134-001-06-6
• EN300-19347
• Phenylethyl alcohol (USP)
• 60-12-8
• Phenethyl alcohol, natural, >=99%, FCC, FG
• Z104473586
• Tox21_201322
• PHENYLETHYL ALCOHOL [USP MONOGRAPH]
• NSC406252
• CS-B1821
• CHEBI:49000
• Q209463
• SR-01000763553-2
• HMS2233H06
• HSDB 5002
• EPA Pesticide Chemical Code 001503
• .beta.-PEA
• WLN: Q2R
• PEL
• Alcohol, Phenethyl
• NCGC00166215-01
• UNII-ML9LGA7468
• benzene-ethanol
• FEMA NUMBER 2858.
• Alcohol, Phenylethyl
• Carbinol, Benzyl
• .beta.-Phenethyl alcohol
• PHENYLETHYL ALCOHOL [USP-RS]
• ML9LGA7468
• phenylethyl-alcohol
• PHENYLETHYL ALCOHOL [HSDB]
• beta -hydroxyethylbenzene
• A-PEA
• AB00698274_05
• InChI=1/C8H10O/c9-7-6-8-4-2-1-3-5-8/h1-5,9H,6-7H
• NCGC00257347-01
• Benzyl-Methanol
• Ethanol, phenyl-
• PHENETHYL ALCOHOL [WHO-DD]
• beta-Fenethylalkohol
• DTXSID9026342
• .beta.-Fenethylalkohol
• CAS_60-12-8
• 2-phenylethane-1-ol
• BDBM85807
• BCP32115
• HY-B1290R
• 2-phenylethanol;Benzyl carbinol
• 2-Phenylethanol (Standard)
• FP16235
• MSK000760
• 200-456-2
• 2-Phenylethanol

• MDL： MFCD00002886
• Inchi： 1S/C8H10O/c9-7-6-8-4-2-1-3-5-8/h1-5,9H,6-7H2
• InChI Key： WRMNZCZEMHIOCP-UHFFFAOYSA-N
• SMILES： OCCC1C=CC=CC=1
• BRN： 1905732

Computed Properties

• Exact Mass: 122.07300
• Monoisotopic Mass: 122.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless liquid with faint rose fragrance.
• Density: 1.020 g/mL at 20 °C(lit.)
• Melting Point: −27 °C (lit.)
• Boiling Point: 219°C
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: n20/D 1.5317(lit.)
• PH: 6-7 (20g/l, H2O, 20℃)
• Solubility: Miscible with chloroform.
• Water Partition Coefficient: 20 g/L (20 ºC)
• Stability/Shelf Life: Stable. Substances to be avoided include strong acids and strong oxidizing agents. Combustible.
• PSA: 20.23000
• LogP: 1.22140
• Solubility: It is soluble in water, freely miscible with ethanol, ether and glycerol, and its solubility in water is 1:50.
• Merck: 7224
• Vapor Pressure: 1 mmHg ( 58 °C)
• FEMA: 2858

2-Phenylethanol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H311,H315,H318
• Warning Statement： P280,P305+P351+P338,P312
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：1
• Hazard Category Code： 22-36
• Safety Instruction： S26-S28-S36/37-S36/37/39
• RTECS：SG7175000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 orally in rats: 1790 mg/kg (Jenner)
• Explosive Limit：1.4-11.9%(V)
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R21/22; R36/38
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Natural Products and Extracts Plant Extracts Plant based Rhanterium epapposum
• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa
• Natural Products and Extracts Plant Extracts Plant based Decalepis hamiltonii
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Phenylethanol

Professional Introduction to 2-Phenylethanol (CAS No. 60-12-8)

2-Phenylethanol, with the chemical formula C₈H₁₀O, is a significant compound in the field of organic chemistry and pharmaceutical research. Its chemical structure consists of a phenyl group attached to an ethanol moiety, making it a versatile intermediate in the synthesis of various bioactive molecules. The compound is identified by its unique CAS number, CAS No. 60-12-8, which distinguishes it from other isomers and analogs in the chemical database.

The utility of 2-Phenylethanol spans across multiple industries, particularly in the development of fragrances, flavorings, and pharmaceuticals. Its aromatic properties contribute to its widespread use in perfumery, where it serves as a key note in many high-end fragrances due to its floral and fruity scent profile. Beyond its olfactory applications, the compound has garnered attention in medicinal chemistry for its potential biological activities.

In recent years, researchers have been exploring the pharmacological properties of 2-Phenylethanol, particularly its role as a precursor in the synthesis of drugs targeting neurological disorders. Studies have indicated that derivatives of this compound may exhibit neuroprotective effects, making them promising candidates for further investigation. The structural motif of 2-Phenylethanol allows for modifications that can enhance its binding affinity to specific biological targets, such as serotonin receptors.

One of the most intriguing aspects of 2-Phenylethanol is its role in the development of novel antimicrobial agents. The phenyl ring and hydroxyl group provide a scaffold that can be functionalized to create compounds with broad-spectrum antimicrobial activity. Recent research has demonstrated that certain derivatives of 2-Phenylethanol exhibit potent inhibitory effects against Gram-positive bacteria, suggesting their potential use in combating antibiotic-resistant strains.

The synthesis of 2-Phenylethanol can be achieved through various chemical pathways, including Grignard reactions and Friedel-Crafts alkylation. These synthetic routes highlight the compound's versatility as a building block in organic synthesis. Advances in catalytic methods have further optimized the production process, making it more efficient and environmentally friendly. Such improvements are crucial for scaling up production while adhering to sustainable practices.

The industrial significance of 2-Phenylethanol is also reflected in its applications beyond pharmaceuticals and fragrances. For instance, it serves as a key intermediate in the production of specialty polymers and coatings. The compound's ability to impart unique properties to materials makes it valuable in industries requiring advanced material solutions.

From a regulatory perspective, 2-Phenylethanol is classified as a non-controlled substance, facilitating its commercial distribution and use without stringent restrictions. This classification underscores its safety profile when handled under appropriate conditions. However, as with any chemical compound, proper handling procedures must be followed to ensure workplace safety and environmental protection.

The ongoing research into 2-Phenylethanol underscores its potential as a multifunctional compound with broad applications. As scientific understanding advances, new uses for this molecule are likely to emerge, further solidifying its importance in both academic and industrial settings. The integration of computational chemistry and high-throughput screening techniques is expected to accelerate the discovery of novel derivatives with enhanced biological activity.

In conclusion, 2-Phenylethanol (CAS No. 60-12-8) is a versatile compound with significant applications in fragrance creation, pharmaceutical development, and material science. Its unique chemical structure and functional groups enable diverse modifications that yield compounds with tailored properties. The continued exploration of this molecule promises to yield innovative solutions across multiple scientific disciplines.